Cas no 2137560-88-2 (1-Heptene, 5-(chloromethyl)-4-methyl-)

• Product Name: 1-Heptene, 5-(chloromethyl)-4-methyl-
• CAS No: 2137560-88-2
• MF: C₉H₁₇Cl
• MW: 160.684282064438
• CID: 5287638
• Update Time: 2025-05-16

1-Heptene, 5-(chloromethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Heptene, 5-(chloromethyl)-4-methyl-

• Inchi： 1S/C9H17Cl/c1-4-6-8(3)9(5-2)7-10/h4,8-9H,1,5-7H2,2-3H3
• InChI Key： GGHNKNUQLPIBFA-UHFFFAOYSA-N
• SMILES： C=CCC(C)C(CCl)CC

Additional information on 1-Heptene, 5-(chloromethyl)-4-methyl-

Introduction to 1-Heptene, 5-(chloromethyl)-4-methyl- (CAS No. 2137560-88-2) and Its Emerging Applications in Chemical Biology

1-Heptene, 5-(chloromethyl)-4-methyl-, identified by the Chemical Abstracts Service Number (CAS No.) 2137560-88-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a heptene backbone with substituents at the 5th and 4th carbon positions, presents a versatile platform for synthetic modifications and biological investigations. Its molecular structure, characterized by a chloromethyl group and a methyl substituent, makes it particularly interesting for applications in drug discovery, material science, and catalytic processes.

The significance of 1-Heptene, 5-(chloromethyl)-4-methyl- lies in its potential as a building block for more complex molecules. The presence of the chloromethyl group (–CH₂Cl) at the 5th carbon provides a reactive site for nucleophilic substitution reactions, enabling the introduction of diverse functional groups. This reactivity is highly valuable in medicinal chemistry, where such intermediates are often used to construct pharmacophores. Additionally, the methyl group at the 4th carbon contributes to steric and electronic effects that can influence the compound's interactions with biological targets.

Recent advancements in synthetic methodologies have enhanced the utility of 1-Heptene, 5-(chloromethyl)-4-methyl- in constructing complex molecules with tailored properties. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce aryl or heteroaryl groups at the reactive chloromethyl position, expanding its applications in drug design. These modifications have led to the development of novel compounds with potential therapeutic benefits, particularly in oncology and anti-inflammatory research.

In the realm of material science, 1-Heptene, 5-(chloromethyl)-4-methyl- has been explored as a precursor for polymerizable monomers. Its ability to undergo polymerization reactions under controlled conditions makes it suitable for creating advanced materials with specific mechanical and chemical properties. Such materials are finding applications in coatings, adhesives, and specialty plastics where precise molecular architecture is crucial.

The compound's reactivity also makes it a valuable tool in catalysis. Researchers have leveraged its structure to develop novel catalysts for various organic transformations. For example, immobilizing 1-Heptene, 5-(chloromethyl)-4-methyl- on solid supports has enabled efficient catalytic systems for hydrogenation and oxidation reactions. These advances contribute to more sustainable chemical processes by reducing reliance on hazardous solvents and improving reaction yields.

From a biological perspective, 1-Heptene, 5-(chloromethyl)-4-methyl- has been investigated for its potential interactions with enzymes and receptors. Studies have shown that derivatives of this compound can modulate biological pathways by binding to specific targets. This has opened up new avenues for research into enzyme inhibition and receptor activation, which are critical for developing targeted therapies. The compound's ability to serve as a scaffold for structure-based drug design underscores its importance in modern pharmaceutical research.

The synthesis of 1-Heptene, 5-(chloromethyl)-4-methyl- has also seen significant improvements in recent years. New synthetic routes have been developed that enhance yield and purity while minimizing waste generation. These greener approaches align with the growing emphasis on sustainable chemistry practices. By optimizing reaction conditions and utilizing renewable feedstocks, researchers are making strides toward more environmentally friendly production methods.

Future directions in the study of 1-Heptene, 5-(chloromethyl)-4-methyl- include exploring its role in nanotechnology and biomedicine. Its structural features make it a promising candidate for developing nanostructured materials and bioconjugates used in drug delivery systems. Additionally, its potential as an intermediate in biosynthetic pathways could lead to novel biotechnological applications.

In summary,1-Heptene, 5-(chloromethyl)-4-methyl- (CAS No. 2137560-88-2) is a multifaceted compound with broad applications across chemical biology and material science. Its unique structural features enable diverse functionalizations, making it indispensable in drug discovery, polymer chemistry, and catalysis. As research continues to uncover new possibilities for this compound, its significance is expected to grow further.